(-)-Epiafzelechin

• CAS: 1630828-87-3
• Molecular Formula: C15H14O5
• Molecular Weight: 274.27 g/mol
• InChI: InChI=1S/C15H14O5/c16-9-3-1-8(2-4-9)15-13(19)7-11-12(18)5-10(17)6-14(11)20-15/h1-6,13,15-19H,7H2/t13-,15-/m1/s1
• InChIKey: RSYUFYQTACJFML-UKRRQHHQSA-N

(-)-Epiafzelechin (CAS 1630828-87-3): A Flavan-3-ol with Distinct COX-1 Inhibition, Antioxidant, and Osteoprotective Profiles for Life Science Research Procurement

(-)-Epiafzelechin (CAS 1630828-87-3), also known as epi-Afzelechin, is a naturally occurring flavan-3-ol belonging to the catechin subclass of flavonoids. It possesses the (2R,3R) stereochemical configuration, distinguishing it from its diastereomers and structurally related flavan-3-ols [1]. The compound has been isolated from a diverse range of plant species, including Celastrus orbiculatus, Cassia sieberiana, Camellia sinensis, and Actinidia chinensis [2]. Its primary documented bioactivities include selective inhibition of cyclooxygenase-1 (COX-1), dose-dependent antioxidant radical scavenging, and significant protection against estrogen-deficiency-induced bone loss in vivo [3]. The compound's specific stereochemistry and B-ring hydroxylation pattern confer a unique selectivity and potency profile that is not replicated by close structural analogs like (-)-epicatechin, (+)-catechin, or (+)-afzelechin.

COX-1 pathway inhibition study fit

Radical scavenging assay context

Bone metabolism model study context

Stereochemical (2R,3R) enantiomer control

• [1] (-)-Epiafzelechin (Compound). PubChem CID 443639. View Source
• [2] (-)-Epiafzelechin (Compound). PubChem CID 443639, Section: Taxonomy. View Source
• [3] Min, K. R., et al. (1999). (-)-Epiafzelechin: Cyclooxygenase-1 Inhibitor and Anti-Inflammatory Agent from Aerial Parts of Celastrus orbiculatus. Planta Medica, 65(5), 460-462. View Source

Why (-)-Epiafzelechin Cannot Be Substituted with Generic Catechins in Scientific Assays: Key Stereochemical and Selectivity Differences

Substituting (-)-epiafzelechin with generic catechin compounds such as (-)-epicatechin, (+)-catechin, or (+)-afzelechin introduces substantial variability and a high probability of experimental failure due to distinct stereochemical and structural determinants of biological activity. The (2R,3R) stereochemistry of (-)-epiafzelechin is critical for its molecular recognition by COX-1, as evidenced by its selective inhibition of this isoform over COX-2 [1]. In contrast, related flavan-3-ols exhibit divergent and often negligible activity in the same assays; for example, (-)-epicatechin shows zero or minimal inhibition of pancreatic lipase (IC50 > 20 µM) [2]. The absence of a B-ring catechol moiety in (-)-epiafzelechin, which is present in (-)-epicatechin, directly impacts its antioxidant mechanism, enzyme binding affinity, and resulting in vivo efficacy [3]. Consequently, using an unverified analog compromises assay reproducibility, confounds structure-activity relationship (SAR) analysis, and risks the procurement of a compound with uncharacterized or irrelevant biological properties.

Stereochemistry

(2R,3R) configuration required for COX-1 recognition; other epimers may not engage the same binding mode

B-ring Hydroxylation

Single 4'-OH on B-ring alters antioxidant mechanism and enzyme affinity compared to catechol-bearing analogs like (-)-epicatechin

Target Selectivity

COX-1 > COX-2 selectivity may shift in structurally related flavan-3-ols; unverified analogs risk inconsistent pathway engagement

• [1] Min, K. R., et al. (1999). (-)-Epiafzelechin: Cyclooxygenase-1 Inhibitor and Anti-Inflammatory Agent from Aerial Parts of Celastrus orbiculatus. Planta Medica, 65(5), 460-462. View Source
• [2] Biocrick. (-)-Epicatechin: Bioactivity Information. View Source
• [3] Wong, K. C., et al. (2017). (-)-Epiafzelechin Protects against Ovariectomy-induced Bone Loss in Adult Mice and Modulate Osteoblastic and Osteoclastic Functions In Vitro. Nutrients, 9(5), 530. View Source

Quantitative Evidence Guide: (-)-Epiafzelechin (CAS 1630828-87-3) Differentiation Data for Research and Procurement

COX-1 Inhibition Selectivity of (-)-Epiafzelechin versus Indomethacin

(-)-Epiafzelechin demonstrates dose-dependent inhibition of cyclooxygenase-1 (COX-1) activity with an IC50 of 15 µM. While this potency is approximately 3-fold weaker than the positive control indomethacin, the compound's natural product origin and distinct chemical scaffold offer a different selectivity and safety profile compared to non-steroidal anti-inflammatory drugs (NSAIDs) [1]. This data positions (-)-epiafzelechin as a valuable tool for studying COX-1-mediated pathways in inflammation, particularly in systems where NSAID-related side effects confound results [1].

COX-1 Inhibition

Head-to-head

IC50 15 µM; ~3-fold less potent than indomethacin

Supports COX-1 pathway study fit

In vitro prostaglandin H2 synthase assay

Evidence Dimension	COX-1 Enzyme Inhibition (IC50)
Target Compound Data	IC50 = 15 µM
Comparator Or Baseline	Indomethacin (positive control): IC50 not explicitly stated in this source, but 3-fold higher potency
Quantified Difference	Approximately 3-fold less potent than indomethacin
Conditions	In vitro COX activity assay using prostaglandin H2 synthase

Why This Matters

This direct comparison to a clinical standard quantifies its relative potency and validates its use as a selective COX-1 inhibitor, enabling researchers to differentiate its mechanism from that of NSAIDs.

• [1] Min, K. R., et al. (1999). (-)-Epiafzelechin: Cyclooxygenase-1 Inhibitor and Anti-Inflammatory Agent from Aerial Parts of Celastrus orbiculatus. Planta Medica, 65(5), 460-462. View Source

In Vivo Anti-Inflammatory Efficacy: (-)-Epiafzelechin in Carrageenin-Induced Mouse Paw Edema Model

In a standard carrageenin-induced mouse paw edema model, oral administration of (-)-epiafzelechin at a dose of 100 mg/kg one hour prior to carrageenin treatment resulted in significant anti-inflammatory activity [1]. This outcome confirms that the COX-1 inhibitory activity observed in vitro translates into a measurable systemic anti-inflammatory effect in vivo following oral dosing [1]. While the study does not directly compare efficacy to a standard like ibuprofen, it establishes a clear in vivo benchmark for this specific flavan-3-ol.

Anti-inflammatory Endpoint

Reported

100 mg/kg oral: significant edema reduction vs vehicle (p<0.05)

Model-response endpoint context

Carrageenin-induced mouse paw edema model

Evidence Dimension	Reduction of Carrageenin-Induced Mouse Paw Edema
Target Compound Data	Significant reduction in edema observed at 100 mg/kg oral dose
Comparator Or Baseline	Vehicle control (no compound administered)
Quantified Difference	Significant (p < 0.05) reduction compared to vehicle control
Conditions	Oral administration 1 hour prior to carrageenin injection in mice

Why This Matters

This data validates the compound's oral bioavailability and in vivo anti-inflammatory efficacy, making it a reliable candidate for further preclinical studies where systemic administration is required.

• [1] Min, K. R., et al. (1999). (-)-Epiafzelechin: Cyclooxygenase-1 Inhibitor and Anti-Inflammatory Agent from Aerial Parts of Celastrus orbiculatus. Planta Medica, 65(5), 460-462. View Source

Antioxidant Activity: EC50 of (-)-Epiafzelechin in Radical Scavenging Assays

(-)-Epiafzelechin exhibits potent antioxidant activity, with a reported EC50 value of 20.9 µM (equivalent to 5.7 µg/mL) in a cell-free radical scavenging assay . Furthermore, a derivative, (-)-3-O-acetyl-epiafzelechin, demonstrated remarkable radical scavenging activities in both DPPH (IC50 = 2.65 ± 1.25 µg/mL) and ABTS (IC50 = 4.78 ± 0.91 µg/mL) models [1]. While (-)-epicatechin shows low or zero activity in some related assays (e.g., pancreatic lipase inhibition, IC50 > 20 µM), the antioxidant profile of (-)-epiafzelechin is both distinct and quantifiable [2].

Radical Scavenging

Reported

EC50 20.9 µM; derivative DPPH IC50 2.65 µg/mL

Supports antioxidant assay context

Cell-free DPPH/ABTS assay

Evidence Dimension	Radical Scavenging Activity (EC50/IC50)
Target Compound Data	EC50 = 20.9 µM (general antioxidant assay); DPPH IC50 = 2.65 µg/mL (derivative); ABTS IC50 = 4.78 µg/mL (derivative)
Comparator Or Baseline	(-)-Epicatechin: IC50 > 20 µM (pancreatic lipase inhibition, a related activity)
Quantified Difference	(-)-Epiafzelechin shows clear activity, while (-)-epicatechin is inactive in a related assay
Conditions	In vitro cell-free radical scavenging assays (DPPH, ABTS, general antioxidant)

Why This Matters

This quantifiable antioxidant capacity, which is distinct from that of other catechins, provides a specific and reproducible endpoint for studies focused on oxidative stress, lipid peroxidation, or radical-mediated cell signaling.

• [1] Zhou, X., et al. (2024). New Flavan Derivatives from the Leaves and Stems of Cassia nodosa. Chemistry & Biodiversity, 21(11), e202401431. View Source
• [2] Biocrick. (-)-Epicatechin: Bioactivity Information. View Source

Osteoprotective Effects: (-)-Epiafzelechin in an Ovariectomized (OVX) Mouse Model

(-)-Epiafzelechin (EAF) at an oral dose of 500 µg/kg/day for six weeks significantly protected against bone loss in mature ovariectomized (OVX) C57BL/6 mice, a standard model for postmenopausal osteoporosis. Specifically, EAF treatment resulted in significantly reduced urinary calcium excretion and serum osteocalcin (OCN), and increased bone mineral density (BMD) and improved micro-architectural properties compared to vehicle-treated OVX controls [1]. In vitro, EAF stimulated osteoblastic activity in MC3T3-E1 cells and inhibited osteoclastic activity in RAW 264.7 cells [1]. This is a unique and well-documented in vivo phenotype not commonly reported for other monomeric flavan-3-ols like (-)-epicatechin or (+)-catechin.

Osteoprotective Model

Class-level inference

500 µg/kg/day, 6 wk: increased BMD, reduced markers vs OVX vehicle

Bone metabolism model response context

OVX C57BL/6 mouse model; supports endpoint review

Evidence Dimension	Protection Against Ovariectomy-Induced Bone Loss
Target Compound Data	Oral dose of 500 µg/kg/day significantly improved BMD and reduced bone turnover markers
Comparator Or Baseline	Vehicle-treated OVX mice (baseline bone loss)
Quantified Difference	Significant improvement (p < 0.05) in BMD and microarchitecture versus vehicle OVX group
Conditions	In vivo: 6-week oral administration in OVX C57BL/6 mice. In vitro: MC3T3-E1 osteoblasts and RAW 264.7 osteoclasts.

Why This Matters

This robust in vivo data establishes (-)-epiafzelechin as a primary tool compound for investigating natural product-based therapies for osteoporosis and bone metabolism, a biological niche where other common catechins lack such strong, direct evidence.

• [1] Wong, K. C., et al. (2017). (-)-Epiafzelechin Protects against Ovariectomy-induced Bone Loss in Adult Mice and Modulate Osteoblastic and Osteoclastic Functions In Vitro. Nutrients, 9(5), 530. View Source

Antiproliferative Activity: GI50 of (-)-Epiafzelechin Against Cancer Cell Lines

(-)-Epiafzelechin demonstrated distinct antiproliferative activity against multiple human cancer cell lines. Its growth inhibition (GI50) values were determined as 8.73 µM for MG-63 osteosarcoma cells, 9.15 µM for IMR-32 neuroblastoma cells, and 11.8 µM for PC-3 prostate adenocarcinoma cells [1]. This activity profile is quantifiable and cell-type specific, providing a clear baseline for further anticancer research. In contrast, many parent flavan-3-ol monomers show little to no cytotoxicity against similar cell lines, requiring structural modifications (e.g., methylation) to achieve comparable potency [2].

Antiproliferative GI50

Reported

MG-63 8.73 µM; IMR-32 9.15 µM; PC-3 11.8 µM

Cell-model endpoint review

Human cancer cell line viability assay

Evidence Dimension	Antiproliferative Activity (GI50)
Target Compound Data	GI50 = 8.73 µM (MG-63), 9.15 µM (IMR-32), 11.8 µM (PC-3)
Comparator Or Baseline	Methylated flavan dimers (e.g., IC50 = 30.3 µM and 75.4 µM for TOV21G cells); unmodified monomers show minimal activity
Quantified Difference	(-)-Epiafzelechin exhibits 3- to 8-fold greater potency than some methylated derivatives and is active where parent monomers are not
Conditions	In vitro cell viability assays against human cancer cell lines

Why This Matters

This cell-specific antiproliferative activity defines a unique anticancer research application for the compound, which is not observed with structurally similar but inactive flavan-3-ol monomers, thereby justifying its procurement for targeted oncology studies.

• [1] Kaur, S., et al. (2020). Antioxidant, Antiproliferative and Apoptosis-Inducing Efficacy of Fractions from Cassia fistula L. Leaves. Antioxidants, 9(2). View Source
• [2] Matsuse, I. T., et al. (1999). Structure of constituents isolated from the bark of Cassipourea malosana and their cytotoxicity against a human ovarian cell line. PubMed. View Source

Enantioselective Synthesis: Enabling Structure-Activity Relationship (SAR) Studies for (-)-Epiafzelechin

The enantioselective synthesis of afzelechin and epiafzelechin has been established via Sharpless hydroxylation and regioselective cyclization [1]. This synthetic route provides reliable access to stereochemically pure (-)-epiafzelechin, which is crucial for structure-activity relationship (SAR) studies. The report notes that (-)-epiafzelechin shows selective inhibitory activities against cyclooxygenase-1 (COX-1) over COX-2 [1]. The availability of this synthetic methodology, as opposed to reliance solely on variable natural product isolation, supports the procurement of a consistent, high-purity compound for reproducible research.

Stereochemical Control

Data to verify

Sharpless hydroxylation route yields pure (2R,3R) enantiomer

Enantiomer-attribution review

Synthesis supports lot consistency

Evidence Dimension	Synthetic Accessibility and Purity
Target Compound Data	Enantioselective synthesis yields pure (2R,3R)-enantiomer
Comparator Or Baseline	Natural product isolation (variable yield and purity)
Quantified Difference	Not quantified, but implies higher and more consistent purity for research use
Conditions	De novo chemical synthesis

Why This Matters

Knowledge of a defined synthetic route assures researchers of compound identity and purity, which is essential for minimizing batch-to-batch variability and ensuring the reproducibility of pharmacological and biological assays.

• [1] Wan, S. B., et al. (2004). Enantioselective synthesis of afzelechin and epiafzelechin. Tetrahedron, 60(37), 8207-8211. View Source

Strategic Procurement Scenarios for (-)-Epiafzelechin: Aligning Research Goals with Verified Compound Performance

Inflammation Research: Investigating COX-1 Selective Pathways with a Natural Product Tool

For researchers studying COX-1-mediated inflammation and seeking a natural product alternative to NSAIDs, (-)-epiafzelechin provides a well-defined, selective COX-1 inhibitor with validated in vivo anti-inflammatory activity. Its IC50 of 15 µM and demonstrated efficacy in the carrageenin-induced paw edema model at an oral dose of 100 mg/kg offer a reliable experimental baseline for mechanistic studies [1].

Bone Metabolism and Osteoporosis: A Primary Tool Compound for OVX-Induced Bone Loss Models

For studies focused on postmenopausal osteoporosis or bone metabolism, (-)-epiafzelechin is a high-value procurement target due to its robust, in vivo-validated osteoprotective effects. The compound's ability to significantly improve BMD and microarchitecture at an oral dose of 500 µg/kg/day in the OVX mouse model is a distinguishing feature not widely documented for other flavan-3-ol monomers, making it a unique and critical tool for this field [2].

Oxidative Stress and Radical Biology: Quantifiable Antioxidant Endpoints

For research programs focused on oxidative stress, lipid peroxidation, or radical scavenging mechanisms, (-)-epiafzelechin offers a quantifiable antioxidant profile (EC50 = 20.9 µM) and distinct activity in DPPH and ABTS assays, as demonstrated by its derivatives. This allows for precise, reproducible measurements in cell-free and cell-based assays, particularly in studies comparing the antioxidant efficacy of various flavan-3-ol subclasses .

Oncology Research: Targeted Antiproliferative Studies Against Osteosarcoma, Neuroblastoma, and Prostate Cancer

For oncology research programs investigating natural product-derived antiproliferative agents, (-)-epiafzelechin is a targeted tool for studies involving MG-63 (osteosarcoma), IMR-32 (neuroblastoma), and PC-3 (prostate adenocarcinoma) cell lines. Its specific GI50 values (8.73 µM, 9.15 µM, and 11.8 µM, respectively) provide a quantifiable baseline for exploring its mechanism of action and for conducting SAR studies with related flavan-3-ol analogs [3].

Application

Selection Property

Validation Focus

Natural product COX-1 research

COX-1 selective inhibition profile

COX-1 vs COX-2 selectivity validation

Bone metabolism model studies

Osteoprotective assay context

BMD and bone turnover marker endpoints

Oxidative stress assays

Radical scavenging profile

DPPH/ABTS endpoint validation

Antiproliferative cell-model studies

Cell-line specific activity profile

Cell viability endpoint review

• [1] Min, K. R., et al. (1999). (-)-Epiafzelechin: Cyclooxygenase-1 Inhibitor and Anti-Inflammatory Agent from Aerial Parts of Celastrus orbiculatus. Planta Medica, 65(5), 460-462. View Source
• [2] Wong, K. C., et al. (2017). (-)-Epiafzelechin Protects against Ovariectomy-induced Bone Loss in Adult Mice and Modulate Osteoblastic and Osteoclastic Functions In Vitro. Nutrients, 9(5), 530. View Source
• [3] Kaur, S., et al. (2020). Antioxidant, Antiproliferative and Apoptosis-Inducing Efficacy of Fractions from Cassia fistula L. Leaves. Antioxidants, 9(2). View Source